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Compound of Interest

Compound Name: Djalonensone-d3

Cat. No.: B12380785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Djalonensone-d3, a deuterated form of Djalonensone. Djalonensone, also known as

alternariol 9-methyl ether, is a mycotoxin belonging to the dibenzo-α-pyrones class of

compounds. Deuterium-labeled standards like Djalonensone-d3 are crucial for accurate

quantification in mass spectrometry-based analytical methods, particularly in pharmacokinetic

and metabolic studies.

Commercial Availability
Djalonensone-d3 is available from a limited number of specialized chemical suppliers. The

primary identified commercial source is MedChemExpress. Other potential suppliers of related

chemical compounds and deuterated standards include Toronto Research Chemicals, Cayman

Chemical, and Santa Cruz Biotechnology, though their specific offerings of Djalonensone-d3
could not be definitively confirmed through publicly available data.

Researchers interested in procuring Djalonensone-d3 should contact these suppliers directly

to inquire about availability, pricing, and to request a certificate of analysis for detailed batch-

specific information.
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The following table summarizes the available quantitative information for Djalonensone-d3. It

is important to note that a detailed Certificate of Analysis with precise purity and isotopic

enrichment was not publicly available at the time of this guide's compilation. The data

presented is based on product listings from commercial sources.

Parameter Value Supplier/Reference

Product Name Djalonensone-d3 MedChemExpress

Synonyms
Alternariol monomethyl ether-

d3
MedChemExpress

Catalog Number HY-W013863S MedChemExpress

Molecular Formula C₁₅H₉D₃O₄ MedChemExpress

Format 1 mg in 10 mL Acetonitrile Lucerna-Chem AG (reseller)

Concentration 363.28 μM Lucerna-Chem AG (reseller)

Purity

Not specified in publicly

available data. Typically >98%

for similar compounds.

General observation

Isotopic Enrichment

Not specified in publicly

available data. Typically >99%

for deuterated standards.

General observation

Storage
Store at -20°C for long-term

stability.
MedChemExpress

Biological Activity and Signaling Pathway of
Djalonensone
Djalonensone (alternariol 9-methyl ether) exhibits a range of biological activities, including

cytotoxic, antimicrobial, and antinematodal effects. Its most studied activity in the context of

human health is its cytotoxicity. Research on human colon carcinoma cells (HCT116) has

shown that Djalonensone induces apoptosis through the mitochondrial pathway. This involves

the opening of the mitochondrial permeability transition pore, leading to a loss of mitochondrial

membrane potential, release of cytochrome c, and subsequent activation of caspases 9 and 3.
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The following diagram illustrates a conceptual signaling pathway for Djalonensone-induced

apoptosis.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Djalonensone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380785#commercial-suppliers-of-djalonensone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12380785?utm_src=pdf-body-img
https://www.benchchem.com/product/b12380785#commercial-suppliers-of-djalonensone-d3
https://www.benchchem.com/product/b12380785#commercial-suppliers-of-djalonensone-d3
https://www.benchchem.com/product/b12380785#commercial-suppliers-of-djalonensone-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12380785?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

